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Compound of Interest

Compound Name: Cephamycin C

CAS No.: 34279-51-1

Cat. No.: B1213690

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cephamycin C is a β-lactam antibiotic, notable for its resistance to β-lactamase enzymes,

which is a common mechanism of bacterial resistance. It serves as a crucial starting material

for the synthesis of several commercially important antibiotics.[1] Accurate and efficient

methods for the identification and characterization of Cephamycin C are essential for

production monitoring, purification process optimization, and quality control in drug

development. This application note provides a detailed protocol for the analysis of

Cephamycin C using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful and

sensitive technique for the analysis of complex mixtures.[2]

Experimental Protocols
This section details the methodologies for sample preparation from fermentation broth and

subsequent analysis by LC-MS for the qualitative and quantitative determination of
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Cephamycin C.

Sample Preparation from Fermentation Broth
A multi-step process is employed to purify and concentrate Cephamycin C from complex

fermentation media.[1]

Materials:

Fermentation broth containing Cephamycin C

Amberlite XAD 1180 resin

Q Sepharose XL resin

HPLC grade water

Acetic acid

Methanol (MeOH)

Acetonitrile (ACN)

Protocol:

Clarification: Begin by clarifying the fermentation broth to remove cells and other particulate

matter. This can be achieved through microfiltration and ultrafiltration.[3]

Initial Purification (Nonspecific Adsorption):

Load the clarified broth onto a column packed with Amberlite XAD 1180 resin.

Wash the column to remove unbound impurities.

Elute the fraction containing Cephamycin C.

Secondary Purification (Ion-Exchange Chromatography):

Load the elute from the previous step onto a column packed with Q Sepharose XL resin.
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This step further purifies and concentrates the Cephamycin C sample, making it suitable

for chromatographic analysis.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis
Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Mass Spectrometer with Electrospray Ionization (ESI) source (e.g., Bruker Daltonic Micro

TOFF or similar)

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A common mobile phase is a 0.01M solution of acetic acid in HPLC grade

water.

Flow Rate: The flow rate can be optimized to achieve good separation, with rates around

0.5-1.0 mL/min being common.

Detection: UV detection at 254 nm is often used in conjunction with mass spectrometry.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization in the positive mode (ESI+) is effective for

Cephamycin C.

Scan Mode: Full scan mode is used for identification, and tandem MS (MS/MS) is used for

structural characterization and quantification.

Key Parameters (example):

Nebulizer Pressure: 27 psi

Dry Gas Flow: 7.0 L/min
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Dry Gas Temperature: 340°C

HV Voltage: 4,000 V

Data Presentation: Quantitative Analysis
While a full validation dataset for a specific quantitative assay on Cephamycin C is not

detailed in the provided search results, the principles of such an analysis are mentioned. A

quantitative method would be validated according to regulatory guidelines (e.g., Commission

Decision 2002/657/EC) and would assess parameters like trueness, precision, linearity, and

stability. The following table illustrates how such data would be presented.

Parameter Acceptance Criteria
Example Performance
Data

Linearity (R²) > 0.990 0.995

Trueness 80 - 110% 98.5%

Within-Laboratory

Reproducibility (RSD)
< 22% < 15%

Limit of Detection (LOD) Signal-to-Noise > 3 0.5 µg/kg

Limit of Quantification (LOQ) Signal-to-Noise > 10 1.5 µg/kg

Note: The "Example Performance Data" is illustrative and based on typical performance for

similar antibiotic assays.

Identification and Characterization
Identification by Exact Mass: High-resolution mass spectrometry is used to determine the exact

mass of the target compound. The protonated molecule of Cephamycin C, [M+H]⁺, has a

calculated exact mass of 447.1182. Experimental observation of a peak with an m/z of

447.1189 in the mass spectrum of a chromatographic peak strongly indicates the presence of

Cephamycin C.

Structural Characterization by Tandem Mass Spectrometry (MS/MS): Tandem mass

spectrometry (MS/MS) is used to fragment the parent ion ([M+H]⁺) to produce characteristic
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product ions, which provides structural information. The fragmentation of cephalosporins, a

class of compounds to which Cephamycin C belongs, typically involves the cleavage of the β-

lactam ring.

Visualizations
Experimental Workflow

Sample Preparation LC-MS Analysis

Fermentation Broth Clarification (Micro/Ultrafiltration) Nonspecific Adsorption (Amberlite XAD 1180) Ion-Exchange Chromatography (Q Sepharose XL) Purified Cephamycin C Sample HPLC Separation (C18 Column) Electrospray Ionization (ESI+) Mass Spectrometry (Full Scan) Tandem MS (MS/MS) Data Analysis (Identification & Quantification)

Click to download full resolution via product page

Caption: Workflow for Cephamycin C analysis.

Logical Relationship for Identification
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Chromatographic Peak at specific Retention Time

Mass Spectrum of the Peak

Observed m/z = 447.1189

Identification of Cephamycin C

Matches

Theoretical [M+H]⁺ Mass of Cephamycin C = 447.1182

Theoretical Basis

MS/MS Fragmentation Pattern Confirmation

Further Confirmation

Click to download full resolution via product page

Caption: Logic for Cephamycin C identification.

Conclusion
The combination of liquid chromatography and mass spectrometry provides a robust, sensitive,

and specific method for the identification and characterization of Cephamycin C. The protocols

outlined in this application note offer a solid foundation for researchers, scientists, and drug

development professionals to establish reliable analytical workflows for this important antibiotic.

The high resolution and accuracy of modern mass spectrometers allow for confident

identification, while tandem MS capabilities provide detailed structural information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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